1-(6-Methylpyridin-2-yl)ethanamine
Overview
Description
“1-(6-Methylpyridin-2-yl)ethanamine” is a chemical compound with the molecular formula C8H12N2 . It has a molecular weight of 136.2 . The compound is also known by its IUPAC name, 1-(6-methyl-2-pyridinyl)ethanamine .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring with a methyl group at the 6th position and an ethanamine group attached to the ring . The InChI code for this compound is 1S/C8H12N2/c1-6-4-3-5-8(10-6)7(2)9/h3-5,7H,9H2,1-2H3 .Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 136.2 .Scientific Research Applications
Coordination Chemistry and Biological Applications
- DNA Binding and Cytotoxicity: Copper(II) complexes of tridentate ligands, including analogs of 1-(6-Methylpyridin-2-yl)ethanamine, have demonstrated significant DNA binding propensity and cytotoxicity against various cancer cell lines, with IC50 values ranging between 37 and 156 μM. These complexes exhibit minor structural changes in calf thymus DNA, suggesting groove and/or surface binding, and show higher DNA cleavage activity in the presence of reducing agents due to hydroxyl radicals (Kumar et al., 2012).
Catalysis
- Ring Opening Polymerization: Zinc complexes bearing N,N′-bidentate entiopure ligands related to this compound have been synthesized and shown high catalytic activity in the ring opening polymerization of rac-lactide, yielding highly stereocontrolled polylactide with significant stereocontrol (Nayab, Lee, & Jeong, 2012).
Pharmaceutical and Biomedical Research
- Antimicrobial and Antifungal Activity: Novel amides derived from (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine, an analog of this compound, have been synthesized and screened for antibacterial and antifungal activity. Some compounds exhibited activity comparable or slightly better than standard medicinal compounds like chloramphenicol, cefoperazone, and amphotericin B (Pejchal, Pejchalová, & Růžičková, 2015).
Material Science
- Electrooptic Film Fabrication: Dibranched, heterocyclic "push-pull" chromophores, which can be structurally related to this compound, have been synthesized and characterized for use in electrooptic film fabrication. These compounds have demonstrated the importance of chromophore molecular architecture and film growth method on film microstructure and optical/electrooptic response (Facchetti et al., 2006).
properties
IUPAC Name |
1-(6-methylpyridin-2-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-6-4-3-5-8(10-6)7(2)9/h3-5,7H,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYWLBJSLKUQLHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20631294 | |
Record name | 1-(6-Methylpyridin-2-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20631294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
58088-67-8 | |
Record name | 1-(6-Methylpyridin-2-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20631294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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